1-Butyl-2-ethylcyclopropene

• CAS No.: 50915-91-8
• Molecular Formula: C9H16
• Molecular Weight: 124.22 g/mol
• IUPAC Name: 1-butyl-2-ethylcyclopropene
• InChI: InChI=1S/C9H16/c1-3-5-6-9-7-8(9)4-2/h3-7H2,1-2H3
• InChI Key: BTTPXTDVBAXMNE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C1)CC

Description

1-Butyl-2-ethylcyclopropene is a strained cyclopropene derivative characterized by a three-membered ring containing two carbon-carbon double bonds. Its structure includes a butyl group at position 1 and an ethyl group at position 2, contributing to its unique steric and electronic properties. Cyclopropenes are inherently unstable due to ring strain but are stabilized by alkyl substituents, which reduce reactivity through steric protection of the strained π-system. While specific data for this compound are absent in the provided evidence, general cyclopropene chemistry suggests applications in polymer stabilization, agrochemical intermediates, and as ligands in catalysis. Synthesis typically involves [2+1] cycloadditions or dehydrohalogenation of haloalkanes, differing from the bicyclic compounds in the evidence.

Comparison with Similar Compounds

Comparison with Similar Compounds

Spectral and Physical Properties

Property	1-Butyl-2-ethylcyclopropene	Bicyclo[2.2.2]octene Derivatives
Molecular Weight (g/mol)	~140 (estimated)	200–350 (e.g., Compound 21 : 266.4)
IR Peaks	C=C stretch (~1650 cm⁻¹)	Ester C=O (~1720 cm⁻¹), OH (~3400 cm⁻¹)
¹H NMR Shifts	Cyclopropene protons (δ 5–6 ppm)	Bicyclic protons (δ 1–3 ppm), ester groups (δ 4–5 ppm)

Stability and Reactivity

• Thermal Stability : Cyclopropenes decompose at lower temperatures (<100°C) due to strain, while bicyclo[2.2.2]octene derivatives (e.g., Compound 22a ) remain stable under reflux conditions.
• Reactivity : The target compound’s strained double bond undergoes facile [2+2] cycloadditions, whereas evidence compounds react via nucleophilic additions (e.g., Grignard reactions).

Functional Group Impact

• Polar Groups : Evidence compounds (e.g., Ethyl (l-Methoxy-2-hydroxy-4-methylbicyclo[2.2.2]oct-5-en-2-yl)acetate ) exhibit hydrogen bonding and dipole interactions, enhancing solubility in polar solvents.
• Nonpolar Groups: 1-Butyl-2-ethylcyclopropene’s alkyl chains favor hydrophobic environments, limiting aqueous compatibility but improving miscibility with organic matrices.